Cas no 1393569-74-8 (3-(bromomethyl)-6,6-difluorobicyclo[3.1.0]hexane)

• Product Name: 3-(bromomethyl)-6,6-difluorobicyclo[3.1.0]hexane
• CAS No: 1393569-74-8
• MF: C₇H₉BrF₂
• MW: 211.047168493271
• CID: 4596590
• PubChem ID: 72218495
• Update Time: 2025-08-10

3-(bromomethyl)-6,6-difluorobicyclo[3.1.0]hexane Chemical and Physical Properties

Names and Identifiers

• 3-(bromomethyl)-6,6-difluorobicyclo[3.1.0]hexane
• Bicyclo[3.1.0]hexane, 3-(bromomethyl)-6,6-difluoro-

• Inchi： 1S/C7H9BrF2/c8-3-4-1-5-6(2-4)7(5,9)10/h4-6H,1-3H2
• InChI Key： HVJUHLMGAMROFL-UHFFFAOYSA-N
• SMILES： C12C(C1(F)F)CC(CBr)C2

Computed Properties

• Exact Mass: 209.98557g/mol
• Monoisotopic Mass: 209.98557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 3-(bromomethyl)-6,6-difluorobicyclo[3.1.0]hexane

Professional Introduction to 3-(bromomethyl)-6,6-difluorobicyclo[3.1.0]hexane (CAS No. 1393569-74-8)

3-(bromomethyl)-6,6-difluorobicyclo[3.1.0]hexane, with the CAS number 1393569-74-8, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This bicyclic structure, characterized by its bromomethyl and difluorinated substituents, presents a unique framework for the development of novel therapeutic agents. The compound's distinct molecular architecture and reactivity make it a valuable intermediate in synthetic chemistry, particularly in the construction of complex molecules that exhibit promising biological activities.

The utility of 3-(bromomethyl)-6,6-difluorobicyclo[3.1.0]hexane stems from its ability to undergo various chemical transformations, including nucleophilic substitution reactions, which are pivotal in drug discovery processes. The presence of a bromomethyl group at the 3-position provides a reactive site for the introduction of diverse functional groups, while the fluorine atoms at the 6-position enhance metabolic stability and binding affinity to biological targets. These features have made this compound a cornerstone in the synthesis of small-molecule inhibitors and modulators.

In recent years, there has been a surge in research focused on developing innovative treatments for neurological disorders, cancer, and infectious diseases. The structural motifs found in 3-(bromomethyl)-6,6-difluorobicyclo[3.1.0]hexane align well with the requirements for molecules that can interact with complex biological pathways. For instance, studies have demonstrated its potential in modulating enzymes involved in signal transduction and cell proliferation, which are critical mechanisms in diseases such as Alzheimer's and certain types of cancer.

One of the most compelling aspects of this compound is its role as a building block for heterocyclic scaffolds, which are prevalent in many bioactive molecules. The bicyclic system provides rigidity and spatial orientation that can be fine-tuned to optimize interactions with protein targets. Researchers have leveraged this property to design derivatives with enhanced pharmacokinetic profiles and reduced off-target effects. The difluorinated substituents contribute to these improvements by increasing lipophilicity and reducing susceptibility to metabolic degradation.

The synthesis of 3-(bromomethyl)-6,6-difluorobicyclo[3.1.0]hexane involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Advanced techniques such as transition-metal-catalyzed cyclizations and fluorination reactions have been employed to construct the bicyclic core with high precision. These synthetic strategies not only demonstrate the versatility of the compound but also showcase the progress in synthetic organic chemistry that enables the creation of complex molecular architectures.

The pharmacological potential of derivatives derived from 3-(bromomethyl)-6,6-difluorobicyclo[3.1.0]hexane has been explored through extensive computational modeling and experimental validation. Computational studies have predicted binding modes and affinity profiles for various biological targets, guiding the design of more effective analogs. Experimental validation through high-throughput screening (HTS) and structure-activity relationship (SAR) studies has corroborated these predictions, providing a robust framework for further optimization.

In particular, researchers have investigated analogs of this compound as potential kinase inhibitors, which are crucial in cancer therapy. The structural features present in 3-(bromomethyl)-6,6-difluorobicyclo[3.1.0]hexane allow for precise tuning of interactions with ATP-binding pockets in kinases, leading to potent inhibition of enzyme activity. Preliminary clinical trials have shown promising results with some derivatives, indicating their potential as lead compounds for new therapeutic agents.

The impact of fluorine substitution on the pharmacological properties of small molecules cannot be overstated. Fluorine atoms can significantly influence metabolic stability, lipophilicity, and electronic properties of molecules, making them indispensable in drug design. The presence of two fluorine atoms at the 6-position in 3-(bromomethyl)-6,6-difluorobicyclo[3.1.0]hexane exemplifies how strategic fluorination can enhance drug-like properties while maintaining biological activity.

The future directions for research involving 3-(bromomethyl)-6,6-difluorobicyclo[3.1.0]hexane are vast and exciting. Exploration into its applications in fragment-based drug discovery (FBDD) could uncover novel lead structures with unprecedented efficacy and selectivity. Additionally, leveraging green chemistry principles to develop sustainable synthetic routes for this compound would align with global efforts to promote environmentally responsible pharmaceutical manufacturing.

In conclusion, 3-(bromomethyl)-6,6-difluorobicyclo[3.1.0]hexane (CAS No.1393569-74-8) represents a significant advancement in medicinal chemistry due to its versatile structural framework and reactivity profile。 Its contributions to drug discovery are manifold， ranging from serving as a key intermediate to enabling the development of novel therapeutics。 As research continues to evolve， this compound is poised to play an even greater role in addressing some of the most pressing medical challenges faced today。